1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethanone
Overview
Description
1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethanone, also known by its chemical formula C5H7N3O, is a compound with a triazole ring. It is a brown solid with a melting point of 178–182 °C. The compound exhibits interesting properties and has been studied for various applications .
Synthesis Analysis
The synthesis of 1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethanone involves several steps. While I don’t have the exact synthetic route, it typically starts with the reaction of a suitable precursor (such as an aldehyde or ketone) with 1-methyl-1H-1,2,4-triazole. Further purification and characterization are essential to obtain the desired product .
Molecular Structure Analysis
The molecular structure of 1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethanone consists of a triazole ring attached to an ethanone group. The triazole ring contributes to its unique properties and potential applications. The compound’s 1H NMR and 13C NMR spectra provide insights into its chemical environment and connectivity .
Chemical Reactions Analysis
1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethanone can participate in various chemical reactions. Its reactivity may involve nucleophilic substitution, condensation, or cyclization processes. Researchers have explored its behavior in the presence of different reagents and catalysts .
Scientific Research Applications
Anticancer Research
1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethanone derivatives have been explored for their potential anticancer properties. Research indicates that certain hybrids synthesized with this compound exhibit potent inhibitory activities against cancer cell lines such as MCF-7 (breast cancer) and HCT-116 (colon cancer) . These findings suggest that modifications of the triazole ring can lead to compounds with significant therapeutic potential in oncology.
Antimicrobial Agents
The triazole core, present in 1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethanone, is known for its multidirectional biological activity, including antibacterial properties . Studies have shown that triazole derivatives can be effective against a range of bacterial pathogens, which is crucial in the face of rising antibiotic resistance.
Aromatase Inhibition
Triazole derivatives, including those related to 1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethanone, have been designed to act as aromatase inhibitors . Aromatase is an enzyme involved in estrogen biosynthesis, and its inhibition is a targeted therapy for estrogen-dependent breast cancer.
Coordination Chemistry
The compound has been used in coordination chemistry to create complexes with metals such as ruthenium . These complexes have been studied for their structural characteristics and potential applications, including their anticancer properties.
Drug Resistance Research
Given the structural importance of the triazole ring, derivatives of 1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethanone are being researched for their role in combating drug resistance . The development of new drugs that can overcome resistance mechanisms is a critical area of pharmaceutical research.
Mechanism of Action
Target of Action
Similar compounds with a 1,2,4-triazole core have been reported to interact with various biological targets, including enzymes and receptors .
Mode of Action
It’s known that triazole derivatives can interact with their targets through hydrogen bonding and metallic interactions . For instance, the nitro group of a similar compound mediated hydrogen bonding and metallic interaction with the amide group of Thr199 and a Zn ion, respectively .
Biochemical Pathways
Compounds with a similar triazole core have been reported to affect various biochemical pathways, including those involved in cell cycle regulation .
Pharmacokinetics
The compound’s solubility and stability, which can influence its bioavailability, may be affected by its chemical structure, specifically the presence of the 1,2,4-triazole core .
Result of Action
Similar compounds have been reported to exhibit cytotoxic activities against various tumor cell lines . For instance, a compound with a similar structure induced apoptosis via cell cycle arrest at the sub-G1 and G2/M phase .
Action Environment
The action, efficacy, and stability of 1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethanone can be influenced by various environmental factors. These may include the pH of the environment, the presence of other molecules or ions, and the temperature .
Safety and Hazards
1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethanone should be handled with care. It is essential to follow standard laboratory safety protocols, including wearing appropriate protective gear and working in a well-ventilated area. Refer to the provided Material Safety Data Sheet (MSDS) for detailed safety information .
Future Directions
properties
IUPAC Name |
1-(2-methyl-1,2,4-triazol-3-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O/c1-4(9)5-6-3-7-8(5)2/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONQBPRJENODVPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NC=NN1C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
106535-28-8 | |
Record name | 1-(1-Methyl-1H-1,2,4-triazol-5-yl)ethanone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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